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Compound of Interest

2,4-Dichloro-5-methylpyrimidine-
15N2,13C

cat. No.: B15558173

Compound Name:

An In-depth Technical Guide to the Molecular Weight of Isotopically Labeled 2,4-Dichloro-5-
methylpyrimidine

This guide provides a detailed analysis of the molecular weight for 2,4-Dichloro-5-
methylpyrimidine, with a specific focus on its isotopically labeled variant, 2,4-Dichloro-5-
methylpyrimidine->N2,13C. It is intended for researchers, scientists, and professionals in drug
development who require precise mass information for applications such as mass
spectrometry, metabolic labeling, and quantitative analysis.

Molecular Composition

The foundational step in determining molecular weight is establishing the molecular formula.
The standard, unlabeled compound is 2,4-Dichloro-5-methylpyrimidine.

e Molecular Formula: CsHaClz2N2[1][2]

This formula indicates that a single molecule is composed of:
e Five Carbon (C) atoms

e Four Hydrogen (H) atoms

e Two Chlorine (Cl) atoms
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e Two Nitrogen (N) atoms

The isotopically labeled variant, 2,4-Dichloro-5-methylpyrimidine-1>N2,13C, maintains the same
atomic count but specifies the isotopic composition:

One Carbon atom is the heavy isotope *3C.

The remaining four Carbon atoms are of natural isotopic abundance.

Two Nitrogen atoms are the heavy isotope *°N.

The Hydrogen and Chlorine atoms are of natural isotopic abundance.

Data Presentation: Atomic & Molecular Weights

The calculation of molecular weight relies on the precise atomic weights of the constituent
elements and their specific isotopes. The following tables summarize these values and the final
calculated molecular weights.

Table 1: Atomic Weights of Relevant Elements and Isotopes

Element / Isotope

Standard/Isotopic Atomic Weight (Da)

Carbon (C)

[12.0096, 12.0116][3][4]

Hydrogen (H)

[1.00784, 1.00811][5][6]

Nitrogen (N)

[14.00643, 14.00728][7]

Chlorine (CI)

[35.446, 35.457][8][9]

Carbon-13 (:3C)

13.003354835[10]

Nitrogen-15 (*°N)

15.000108898[7][11]

Table 2: Calculated Molecular Weights
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Calculation Monoisotopic Mass Average Molecular
Compound .

Formula (Da) Weight (Da)
2,4-Dichloro-5-

o CsHaClI2N2 161.9755 163.00

methylpyrimidine
2,4-Dichloro-5-
methylpyrimidine- (Ca3C)HaCl2(*5N)2 164.9790 166.00
15N,,13C

Experimental Protocols: Molecular Weight
Calculation

The determination of molecular weight for these compounds is a theoretical calculation based
on established atomic mass values. The protocol outlines the steps for calculating both the
standard (average) molecular weight and the specific monoisotopic mass of the labeled

compound.

Protocol 3.1: Calculation of Average Molecular Weight

This protocol is used to determine the molecular weight of a substance based on the weighted
average of the natural abundances of its constituent elements' isotopes.

« ldentify the Molecular Formula: For standard 2,4-Dichloro-5-methylpyrimidine, the formula is
CsHaCl2Nz.[1]

o Obtain Standard Atomic Weights: Use the conventional atomic weight values published by
IUPAC.

o C:12.011 Da

o H:1.008 Da[5]

o Cl: 35.453 Da

o N:14.007 Da[12]

o Calculate the Total Weight: Sum the atomic weights of all atoms in the molecule.
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o Weight = (5 x 12.011) + (4 x 1.008) + (2 x 35.453) + (2 x 14.007)
o Weight = 60.055 + 4.032 + 70.906 + 28.014 = 163.007 Da

Protocol 3.2: Calculation of Monoisotopic Mass for
Labeled Compound

This protocol determines the exact mass of the isotopically labeled molecule using the masses
of its most abundant or specified isotopes.

« |dentify the Labeled Molecular Formula: For 2,4-Dichloro-5-methylpyrimidine-*>N2,13C, the
composition is (*C)(33C)HaCI2(*>N)-.

o Obtain Isotopic Masses: Use the precise masses for the specified isotopes. For unlabeled
atoms, use the mass of the most abundant isotope (2C, tH, 3°Cl).

o 12C: 12.000000 Da (by definition)[13]
o 13C: 13.003355 Da[10]
o 1H:1.007825 Da
o 3°Cl: 34.968853 Da[9]
o 1>N: 15.000109 Da[11]
« Calculate the Total Mass: Sum the isotopic masses of all atoms in the molecule.

o Mass = (4 x 12.000000) + (1 x 13.003355) + (4 x 1.007825) + (2 x 34.968853) + (2 x
15.000109)

o Mass = 48.000000 + 13.003355 + 4.031300 + 69.937706 + 30.000218 = 164.972579 Da

Mandatory Visualization

The following diagrams illustrate the logical workflow for calculating the molecular weights as
described in the protocols.
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Calculation of Average Molecular Weight

Formula: CsHaCl2N2

tep 1

Get Standard Atomic Weights
C:12.011
H: 1.008
Cl: 35.453
N: 14.007

tep 2

Sum Weights:
(5%C) + (4xH) + (2xCl) + (2xN)

Result:
163.007 Da

Calculation of Monoisotopic Mass (Labeled)

Formula: (12C413C1)Ha(3Cl2)*>N2

tep 1

Get Isotopic Masses
12C: 12.000
13C: 13.003

1H: 1.008
35Cl: 34.969
15N: 15.000

tep 2

Sum Masses:
(4x12C) + (1x13C) + (4x1H) + (2x33Cl) + (2x1°N)

Result:
164.973 Da

Click to download full resolution via product page

Caption: Workflow for molecular weight calculations.

The provided workflows detail the systematic approach to calculating both the average

molecular weight of the standard compound and the precise monoisotopic mass of its

isotopically enriched counterpart, ensuring accuracy for demanding research applications.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b15558173?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15558173?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-4-dichloro-5-methylpyrimidine-1780-31-0
https://m.chemicalbook.com/ProductMSDSDetailCB6130202_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6130202_EN.htm
https://www.ciaaw.org/atomic-weights.htm
https://www.ciaaw.org/atomic-weights.htm
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://en.wikipedia.org/wiki/Hydrogen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=H
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=N
https://en.wikipedia.org/wiki/Chlorine
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=Cl
https://periodictable.com/Isotopes/006.13/index.full.html
https://periodictable.com/Isotopes/007.15/index.html
https://periodic-table.rsc.org/element/7/nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://en.wikipedia.org/wiki/Carbon-12
https://www.benchchem.com/product/b15558173#molecular-weight-of-2-4-dichloro-5-methylpyrimidine-15n2-13c
https://www.benchchem.com/product/b15558173#molecular-weight-of-2-4-dichloro-5-methylpyrimidine-15n2-13c
https://www.benchchem.com/product/b15558173#molecular-weight-of-2-4-dichloro-5-methylpyrimidine-15n2-13c
https://www.benchchem.com/product/b15558173#molecular-weight-of-2-4-dichloro-5-methylpyrimidine-15n2-13c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

